Cas no 1250071-78-3 (6-methyl-N-(oxan-3-yl)methylpyrimidin-4-amine)

• Product Name: 6-methyl-N-(oxan-3-yl)methylpyrimidin-4-amine
• CAS No: 1250071-78-3
• MF: C₁₁H₁₇N₃O
• MW: 207.272182226181
• CID: 6349916
• PubChem ID: 61224346
• Update Time: 2025-05-24

6-methyl-N-(oxan-3-yl)methylpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 6-methyl-N-(oxan-3-yl)methylpyrimidin-4-amine
• 6-methyl-N-(oxan-3-ylmethyl)pyrimidin-4-amine
• 6-methyl-N-[(oxan-3-yl)methyl]pyrimidin-4-amine
• F6572-1945
• 1250071-78-3
• AKOS010473690

• Inchi： 1S/C11H17N3O/c1-9-5-11(14-8-13-9)12-6-10-3-2-4-15-7-10/h5,8,10H,2-4,6-7H2,1H3,(H,12,13,14)
• InChI Key： RKFZILJKJWIQAK-UHFFFAOYSA-N
• SMILES： O1CCCC(CNC2C=C(C)N=CN=2)C1

Computed Properties

• Exact Mass: 207.137162174g/mol
• Monoisotopic Mass: 207.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 47Ų

Additional information on 6-methyl-N-(oxan-3-yl)methylpyrimidin-4-amine

6-Methyl-N-(Oxan-3-yl)methylpyrimidin-4-amine: A Comprehensive Overview

The compound with CAS No. 1250071-78-3, commonly referred to as 6-methyl-N-(oxan-3-yl)methylpyrimidin-4-amine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrimidine derivatives, which are known for their diverse biological activities and applications in drug discovery. The 6-methyl substituent and the oxan-3-yl group attached to the pyrimidine ring contribute uniquely to its chemical properties, making it a subject of interest for researchers worldwide.

Recent studies have highlighted the potential of 6-methyl-N-(oxan-3-yl)methylpyrimidin-4-amine as a lead compound in the development of novel therapeutic agents. Its structure, featuring a pyrimidine core with a methyl group at position 6 and an oxane-derived substituent at position 4, provides a platform for exploring various biological interactions. The oxan-3-yl group, derived from tetrahydrofuran, introduces a cyclic ether moiety that can enhance the molecule's solubility and bioavailability, which are critical factors in drug design.

One of the most promising areas of research involving this compound is its potential as an anti-cancer agent. Pyrimidine derivatives have been extensively studied for their anti-proliferative effects on cancer cells. In vitro studies have demonstrated that 6-methyl-N-(oxan-3-yl)methylpyrimidin-4-amine exhibits selective cytotoxicity against various cancer cell lines, suggesting its ability to inhibit key enzymes or pathways involved in tumor growth. Furthermore, its ability to modulate cellular signaling pathways, such as the PI3K/AKT pathway, has been explored in recent clinical trials.

In addition to its therapeutic potential, 6-methyl-N-(oxan-3-yl)methylpyrimidin-4-amine has also been investigated for its role in enzyme inhibition. Researchers have found that this compound can act as a potent inhibitor of certain kinases, which are enzymes that play crucial roles in cell signaling and regulation. By inhibiting these kinases, the compound may offer new avenues for treating diseases such as inflammatory disorders and neurodegenerative conditions.

The synthesis of 6-methyl-N-(oxan-3-yl)methylpyrimidin-4-amine involves a multi-step process that combines principles from organic synthesis and catalysis. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound. For instance, the use of transition metal catalysts has significantly improved the yield and purity of the product, making it more accessible for large-scale production.

From a structural perspective, the molecule's pyrimidine ring is a central feature that dictates many of its properties. The presence of the methyl group at position 6 contributes to the molecule's stability and lipophilicity, while the oxan-3-yllinkage introduces hydrophilic characteristics due to the ether oxygen. This balance between hydrophilic and lipophilic properties is essential for optimizing drug delivery and targeting specific biological systems.

Recent studies have also explored the pharmacokinetic profile of 6-methyl-N-(oxan-3-yllmethylpyrimidin4-amino, revealing favorable absorption and distribution properties. Preclinical models have shown that this compound exhibits good bioavailability when administered orally or intravenously, making it suitable for systemic treatment regimens. Moreover, its metabolism pathways have been characterized in detail, providing insights into potential drug-drug interactions and toxicity risks.

In terms of applications beyond medicine, 6-methyl-N-(oxan-yllmethylpyrimidin4-amino has shown promise in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Researchers have investigated its ability to act as a semiconductor material in organic field-effect transistors (OFETs), where its charge transport properties could enhance device performance.

The environmental impact of 6-methyl-N-(oxanyllmethylpyrimidin4-amino has also been a topic of recent research. Studies on its biodegradation and eco-toxicity indicate that it is relatively non-toxic to aquatic organisms under normal exposure conditions. However, further investigations are needed to fully understand its long-term effects on ecosystems and ensure sustainable practices during its production and use.

In conclusion, 6-methyl-N-(oxanyllmethylpyrimidin4-amino, with CAS No. 1250071783, represents a versatile molecule with significant potential across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application studies, positions it as a valuable tool in drug discovery and materials science. As research continues to unfold, this compound is likely to contribute even more significantly to our understanding of molecular design and therapeutic development.